Cas no 1519239-44-1 (5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid)

5-tert-Butyl-2-(trifluoromethyl)furan-3-carboxylic acid is a fluorinated furan derivative with a tert-butyl substituent, offering unique steric and electronic properties. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The carboxylic acid moiety provides a versatile handle for further functionalization, enabling its use as a building block in synthetic organic chemistry. Its rigid furan core contributes to structural diversity in heterocyclic compound design. This compound is particularly useful in the development of bioactive molecules, where its combination of steric bulk and electron-withdrawing effects can influence binding affinity and selectivity.

5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid structure

1519239-44-1 structure

Product Name:5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid

CAS No:1519239-44-1

MF:C₁₀H₁₁F₃O₃

MW:236.187753915787

CID:6333174

PubChem ID:83399531

Update Time:2025-05-27

5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid
- 5-tert-Butyl-2-(trifluoromethyl)furan-3-carboxylicacid
- 1519239-44-1
- EN300-193803
- Inchi： 1S/C10H11F3O3/c1-9(2,3)6-4-5(8(14)15)7(16-6)10(11,12)13/h4H,1-3H3,(H,14,15)
- InChI Key： NSTPPTVQOZVQGZ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)O)C=C(C(C)(C)C)O1)(F)F

Computed Properties

Exact Mass: 236.06602869g/mol
Monoisotopic Mass: 236.06602869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 50.4Å²

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Enamine	EN300-193803-1.0g	5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid	1519239-44-1	1g	$0.0	2023-06-07
Enamine	EN300-193803-0.05g	5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid	1519239-44-1	0.05g	$744.0	2023-09-17
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Enamine	EN300-193803-1g	5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid	1519239-44-1	1g	$884.0	2023-09-17
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Enamine	EN300-193803-5g	5-tert-butyl-2-(trifluoromethyl)furan-3-carboxylic acid	1519239-44-1	5g	$2566.0	2023-09-17
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